N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C25H17N3O5/c1-15-6-7-17(25-27-19-4-2-3-5-22(19)33-25)14-20(15)26-24(29)23-13-12-21(32-23)16-8-10-18(11-9-16)28(30)31/h2-14H,1H3,(H,26,29)
• InChI Key: ZQWUPVJYXLIVIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=CC=C(O4)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C25H17N3O5
• Molecular Weight: 439.4 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide, also known as BMF-119, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMF-119 belongs to the class of furan-based compounds and has been shown to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide exerts its pharmacological effects by modulating the activity of various signaling pathways in the body. In particular, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. By inhibiting the activity of NF-κB, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide reduces the production of pro-inflammatory cytokines and chemokines, thereby attenuating the inflammatory response.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has been shown to possess a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has also been shown to modulate the activity of various enzymes, including COX-2 and matrix metalloproteinase-9 (MMP-9), which play important roles in the development and progression of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. However, the use of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide in clinical settings is limited by its poor solubility and bioavailability, which may affect its efficacy and safety.

Future Directions

Future research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide should focus on improving its solubility and bioavailability, as well as exploring its potential therapeutic applications in various disease models. In particular, further studies are needed to elucidate the mechanisms underlying the anti-cancer activity of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide and to evaluate its efficacy in preclinical and clinical settings. Additionally, the development of novel formulations and delivery systems for N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide may improve its therapeutic potential and facilitate its translation into clinical practice.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide involves the condensation of 2-methyl-5-(4-nitrophenyl)-2-furoic acid with 2-aminobenzoxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction proceeds under mild conditions and yields N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide as a white crystalline solid.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has been extensively studied for its potential therapeutic applications. In vitro studies have demonstrated that N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide exhibits potent anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-5-(4-nitrophenyl)-2-furamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are known to contribute to pain and inflammation.